Cas no 321998-21-4 ((E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine)
321998-21-4 structure
Product Name:(E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine
CAS No:321998-21-4
MF:C18H17N3O2S
MW:339.411482572556
CID:5701911
PubChem ID:9559862
Update Time:2023-10-14
(E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- 5-[(4-METHOXYPHENYL)SULFANYL]-1-METHYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME
- (E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine
- 1H-Pyrazole-4-carboxaldehyde, 5-[(4-methoxyphenyl)thio]-1-methyl-3-phenyl-, oxime
- (NE)-N-[[5-(4-methoxyphenyl)sulfanyl-1-methyl-3-phenylpyrazol-4-yl]methylidene]hydroxylamine
- 321998-21-4
- 10L-557S
- AKOS005075296
-
- Inchi: 1S/C18H17N3O2S/c1-21-18(24-15-10-8-14(23-2)9-11-15)16(12-19-22)17(20-21)13-6-4-3-5-7-13/h3-12,22H,1-2H3/b19-12+
- InChI Key: WMVJZDRKASJWHA-XDHOZWIPSA-N
- SMILES: S(C1C=CC(=CC=1)OC)C1=C(/C=N/O)C(C2C=CC=CC=2)=NN1C
Computed Properties
- Exact Mass: 339.104
- Monoisotopic Mass: 339.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.9A^2
- XLogP3: 4
Experimental Properties
- Density: 1.24±0.1 g/cm3(Predicted)
- Boiling Point: 535.3±50.0 °C(Predicted)
- pka: 10.40±0.10(Predicted)
(E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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